Cas no 33174-23-1 (4-(4-nitrophenyl)sulfanylbenzoic acid)

• Product Name: 4-(4-nitrophenyl)sulfanylbenzoic acid
• CAS No: 33174-23-1
• MF: C₁₃H₉NO₄S
• MW: 275.279862165451
• CID: 3941399
• PubChem ID: 12572244
• Update Time: 2025-09-25

4-(4-nitrophenyl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-nitrophenyl)thio]-
• 4-(4-nitrophenyl)sulfanylbenzoic acid
• IBA17423
• G42270
• AKOS000202401
• 997-999-7
• 4-[(4-nitrophenyl)sulfanyl]benzoic acid
• 4-((4-Nitrophenyl)sulfanyl)benzoic acid
• 4-[(4-nitrophenyl)sulfanyl]benzoicacid
• EN300-111852
• 33174-23-1
• Z295404342

• Inchi： 1S/C13H9NO4S/c15-13(16)9-1-5-11(6-2-9)19-12-7-3-10(4-8-12)14(17)18/h1-8H,(H,15,16)
• InChI Key： RSACONFHXJUVSZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC2=CC=C([N+]([O-])=O)C=C2)C=C1

Computed Properties

• Exact Mass: 275.02522894Da
• Monoisotopic Mass: 275.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 108Ų